Cas no 1261924-13-3 (4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol)

• Product Name: 4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol
• CAS No: 1261924-13-3
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• MDL: MFCD18315401
• CID: 5158349
• Update Time: 2026-03-04

4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol

• MDL： MFCD18315401
• Inchi： 1S/C17H21NO4S/c1-17(2,3)18-23(20,21)14-7-5-6-12(10-14)13-8-9-15(19)16(11-13)22-4/h5-11,18-19H,1-4H3
• InChI Key： FLQKKCQYZXHYNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(=C(C=2)OC)O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• XLogP3: 3.1
• Topological Polar Surface Area: 84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol

Comprehensive Overview of 4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol (CAS No. 1261924-13-3)

4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol (CAS No. 1261924-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its sulfamoyl and methoxyphenol functional groups, is often explored for its role in drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly interested in its bioavailability and metabolic stability, which are critical factors in modern drug design.

The molecular structure of 4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol features a tert-butyl group attached to a sulfonamide moiety, which enhances its lipophilicity and potential membrane permeability. This makes it a candidate for studies involving central nervous system (CNS) drug delivery, a hot topic in neuroscience and pharmacology. Recent searches on platforms like Google Scholar and PubMed reveal growing interest in compounds with sulfonamide derivatives due to their versatility in treating inflammatory and neurodegenerative conditions.

In the context of green chemistry and sustainable synthesis, CAS No. 1261924-13-3 has been evaluated for its environmental impact. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global trends toward sustainable pharmaceutical production. Questions like "How to optimize the synthesis of sulfonamide-based compounds?" or "What are the biodegradation pathways of phenolic derivatives?" are frequently searched, reflecting the compound's relevance in both industrial and academic settings.

Another area of interest is the compound's potential antioxidant properties, attributed to its methoxyphenol component. Antioxidants are widely studied for their role in combating oxidative stress, a key factor in aging and chronic diseases. Searches for "phenolic antioxidants in drug development" or "structure-activity relationships of sulfonamides" highlight the demand for detailed analyses of such compounds. This aligns with the broader focus on precision medicine and personalized therapeutics.

From a technical standpoint, 4-(3-t-Butylsulfamoylphenyl)-2-methoxyphenol is often analyzed using advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure purity and structural verification, which are essential for regulatory compliance and clinical trials. Queries such as "How to characterize sulfonamide-containing compounds?" or "What are the analytical challenges in phenolic derivatives?" are common among chemists and quality control professionals.

In summary, CAS No. 1261924-13-3 represents a multifaceted compound with applications spanning drug discovery, environmental science, and material chemistry. Its combination of sulfonamide and phenolic functionalities makes it a subject of ongoing research, particularly in addressing contemporary challenges like drug delivery efficiency and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovative chemical solutions.